Cas no 16601-12-0 (Benzenesulfonothioicacid, 4-methyl-, anhydrosulfide (9CI))

Benzenesulfonothioicacid, 4-methyl-, anhydrosulfide (9CI) structure
16601-12-0 structure
Product name:Benzenesulfonothioicacid, 4-methyl-, anhydrosulfide (9CI)
CAS No:16601-12-0
MF:C14H14O4S3
MW:342.453560352325
CID:174094
PubChem ID:300695

Benzenesulfonothioicacid, 4-methyl-, anhydrosulfide (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonothioicacid, 4-methyl-, anhydrosulfide (9CI)
    • 1-methyl-4-(p-tolylsulfonylsulfanylsulfonyl)benzene
    • 4-CH3C6H4SO2SSO2C6H4CH3-4
    • AC1L6WV0
    • Benzenesulfonothioic acid, 4-methyl-, anhydrosulfide
    • bis(p-toluenesulfonyl) sulfide
    • bis(p-tolylsulfonyl) disulfide
    • bis(p-tolylsulfonyl) sulfide
    • di-p-toluenesulfonyl sulfide
    • NSC175889
    • p-Toluenesulfonic acid, anhydrosulfide
    • SureCN733650
    • toluene-4-sulfonic acid-thioanhydride
    • toluene-p-sulphonic thioanhydride
    • 16601-12-0
    • p-Toluenesulfonic acid, thio-, anhydrosulfide
    • NSC-175889
    • NSC 175889
    • DTXSID50168063
    • bis(p-tolylsulfonyl)sulfid
    • SCHEMBL733650
    • Inchi: InChI=1S/C14H14O4S3/c1-11-3-7-13(8-4-11)20(15,16)19-21(17,18)14-9-5-12(2)6-10-14/h3-10H,1-2H3
    • InChI Key: JZKYIJCJUSVGEW-UHFFFAOYSA-N
    • SMILES: CC1C=CC(S(SS(C2C=CC(C)=CC=2)(=O)=O)(=O)=O)=CC=1

Computed Properties

  • Exact Mass: 342.00552
  • Monoisotopic Mass: 342.005
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • Density: 1.384
  • Boiling Point: 516.9°Cat760mmHg
  • Flash Point: 266.4°C
  • Refractive Index: 1.615
  • PSA: 68.28

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